![molecular formula C12H12F3NO3 B2693031 2-[Acetyl(methyl)amino]-2-[4-(trifluoromethyl)phenyl]acetic acid CAS No. 1404820-59-2](/img/structure/B2693031.png)
2-[Acetyl(methyl)amino]-2-[4-(trifluoromethyl)phenyl]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[Acetyl(methyl)amino]-2-[4-(trifluoromethyl)phenyl]acetic acid, also known as AMTFA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs) and has been shown to have significant anti-inflammatory and analgesic effects.
Scientific Research Applications
2-[Acetyl(methyl)amino]-2-[4-(trifluoromethyl)phenyl]acetic acid has been widely used in scientific research due to its anti-inflammatory and analgesic properties. It has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. Additionally, 2-[Acetyl(methyl)amino]-2-[4-(trifluoromethyl)phenyl]acetic acid has been shown to reduce pain and swelling in animal models of inflammation. These properties make 2-[Acetyl(methyl)amino]-2-[4-(trifluoromethyl)phenyl]acetic acid a promising candidate for the development of new anti-inflammatory drugs.
Mechanism of Action
The exact mechanism of action of 2-[Acetyl(methyl)amino]-2-[4-(trifluoromethyl)phenyl]acetic acid is not fully understood. However, it is believed to work by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are key mediators of inflammation and pain, so inhibiting their production can reduce these symptoms.
Biochemical and Physiological Effects:
2-[Acetyl(methyl)amino]-2-[4-(trifluoromethyl)phenyl]acetic acid has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, as mentioned earlier. Additionally, it has been shown to reduce the activity of neutrophils, which are key cells involved in the inflammatory response. 2-[Acetyl(methyl)amino]-2-[4-(trifluoromethyl)phenyl]acetic acid has also been shown to reduce the production of reactive oxygen species (ROS), which can cause tissue damage during inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[Acetyl(methyl)amino]-2-[4-(trifluoromethyl)phenyl]acetic acid in lab experiments is its well-established anti-inflammatory and analgesic properties. This makes it a useful tool for studying the mechanisms of inflammation and pain. Additionally, 2-[Acetyl(methyl)amino]-2-[4-(trifluoromethyl)phenyl]acetic acid is relatively easy to synthesize and purify, which makes it readily available for research purposes. One limitation of using 2-[Acetyl(methyl)amino]-2-[4-(trifluoromethyl)phenyl]acetic acid is its potential toxicity. While it has been shown to be safe in animal models, further studies are needed to determine its safety in humans.
Future Directions
There are several future directions for research on 2-[Acetyl(methyl)amino]-2-[4-(trifluoromethyl)phenyl]acetic acid. One area of interest is its potential use in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, further studies are needed to determine the optimal dosage and administration route for 2-[Acetyl(methyl)amino]-2-[4-(trifluoromethyl)phenyl]acetic acid in humans. Finally, there is a need for more research on the safety and potential side effects of 2-[Acetyl(methyl)amino]-2-[4-(trifluoromethyl)phenyl]acetic acid.
Synthesis Methods
The synthesis of 2-[Acetyl(methyl)amino]-2-[4-(trifluoromethyl)phenyl]acetic acid involves the reaction of 4-(trifluoromethyl)phenylacetic acid with acetic anhydride and methylamine. The reaction is typically carried out under acidic conditions and requires careful monitoring of the reaction progress. The final product is obtained after purification using various techniques such as recrystallization and column chromatography.
properties
IUPAC Name |
2-[acetyl(methyl)amino]-2-[4-(trifluoromethyl)phenyl]acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12F3NO3/c1-7(17)16(2)10(11(18)19)8-3-5-9(6-4-8)12(13,14)15/h3-6,10H,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRBIOFIKNRGMSI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(C)C(C1=CC=C(C=C1)C(F)(F)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12F3NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(N-methylacetamido)-2-[4-(trifluoromethyl)phenyl]acetic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.